Cas no 2171765-47-0 (tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171765-47-0
• MF: C₁₈H₃₄N₂O₃
• MW: 326.474165439606
• CID: 5564802
• PubChem ID: 165593523
• Update Time: 2025-10-31

tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[amino(4-methylcyclohexyl)methyl]-3-hydroxypiperidine-1-carboxylate
• 2171765-47-0
• EN300-1640869
• tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C18H34N2O3/c1-13-6-8-14(9-7-13)15(19)18(22)10-5-11-20(12-18)16(21)23-17(2,3)4/h13-15,22H,5-12,19H2,1-4H3
• InChI Key： IBYMSXZKVQMSJW-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C(C1CCC(C)CC1)N

Computed Properties

• Exact Mass: 326.25694295g/mol
• Monoisotopic Mass: 326.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate

Introduction to Tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171765-47-0)

Tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate, with the CAS number 2171765-47-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit a blend of structural complexity and functional diversity, making it a subject of extensive research in drug discovery and development.

The molecular structure of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate features a piperidine core, which is a common motif in many bioactive molecules. The presence of multiple functional groups, including an amino group, a hydroxyl group, and a tert-butyl moiety, contributes to its versatile reactivity and potential interactions with biological targets. This structural framework suggests that the compound may exhibit properties such as chiral discrimination, which is crucial for developing enantiomerically pure drugs that have improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of novel piperidine derivatives for their potential applications in treating various diseases. Piperidine-based compounds have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases due to their ability to interact with specific enzymes and receptors in the body. The unique substitution pattern in tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate makes it an attractive candidate for further investigation as a lead compound in medicinal chemistry.

One of the key areas where this compound has shown promise is in the development of drugs targeting central nervous system (CNS) disorders. Piperidine derivatives have been extensively studied for their potential to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate, including its piperidine ring and various substituents, suggest that it may interact with CNS receptors in a way that could lead to therapeutic benefits. For instance, it may exhibit properties similar to those of atypical antipsychotics or antidepressants, which are known to target multiple neurotransmitter systems.

Another area of interest is the potential application of this compound in the treatment of cardiovascular diseases. Piperidine derivatives have been shown to have vasodilatory effects, which could be beneficial in managing conditions such as hypertension and angina. The presence of a hydroxyl group in the structure of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate suggests that it may be able to interact with enzymes involved in regulating blood pressure and vascular tone. Further research is needed to fully elucidate these potential mechanisms and explore their therapeutic implications.

In addition to its potential applications in CNS and cardiovascular diseases, tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate may also have applications in the treatment of infectious diseases. Piperidine derivatives have been investigated for their antimicrobial properties, particularly against bacteria and fungi. The structural complexity of this compound suggests that it may be able to disrupt essential bacterial processes or interfere with fungal cell wall synthesis. While more research is needed to confirm these effects, the preliminary data are promising and warrant further investigation.

The synthesis of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful planning and execution to ensure high yields and enantiopurity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution may be employed to achieve these goals. Additionally, the functional groups present in the molecule necessitate careful consideration during synthesis to avoid unwanted side reactions.

In conclusion, Tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171765-47-0) is a compound with significant potential in pharmaceutical research due to its unique structural features and diverse range of possible applications. Its piperidine core and various functional groups make it an attractive candidate for further investigation as a lead compound in drug discovery. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.